Cas no 2229406-13-5 (tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate
• CAS No: 2229406-13-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6276938
• PubChem ID: 155894727
• Update Time: 2025-05-25

tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate
• tert-Butyl (1-(1-(hydroxymethyl)cyclobutyl)ethyl)(methyl)carbamate
• EN300-1902359
• 2229406-13-5
• tert-butyl N-{1-[1-(hydroxymethyl)cyclobutyl]ethyl}-N-methylcarbamate
• starbld0040521

• Inchi： 1S/C13H25NO3/c1-10(13(9-15)7-6-8-13)14(5)11(16)17-12(2,3)4/h10,15H,6-9H2,1-5H3
• InChI Key： QBUQEQTUHKAQSZ-UHFFFAOYSA-N
• SMILES： OCC1(C(C)N(C(=O)OC(C)(C)C)C)CCC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229406-13-5 and Product Name: Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate

The compound with the CAS number 2229406-13-5 and the product name Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including the tert-butyl moiety and the N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate backbone, suggests a multifaceted chemical profile that could be leveraged for various therapeutic purposes.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their role as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of the hydroxymethyl group in the cyclobutyl side chain adds an additional layer of complexity, which may influence the compound's reactivity and interaction with biological targets. This structural feature has been explored in various research studies as a means to modulate pharmacokinetic properties and enhance drug efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of new drugs. The tert-butyl group, a common protective group in organic synthesis, provides stability to the molecule while allowing for further functionalization. This characteristic makes it an attractive candidate for medicinal chemists who are seeking to develop compounds with improved metabolic stability and bioavailability. Furthermore, the cyclobutyl ring introduces rigidity to the molecular structure, which can be beneficial in designing molecules with specific binding affinities to biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate exemplifies this principle by incorporating multiple functional groups that can be tailored to achieve desired pharmacological effects. For instance, modifications to the hydroxymethyl group could potentially alter the compound's solubility and cell membrane permeability, while changes to the carbamate moiety might influence its interaction with enzymes and receptors.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target specific enzymatic pathways involved in disease progression. Carbamate-based compounds have shown promise in this area due to their ability to mimic natural substrates and interfere with enzyme activity. The structural features of Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate suggest that it could be a valuable tool for investigating enzyme mechanisms and developing novel therapeutic agents. For example, its potential inhibition of key enzymes such as kinases or proteases could have implications in treating conditions like cancer or inflammatory diseases.

In addition to its pharmacological potential, this compound also represents an important milestone in synthetic chemistry. The synthesis of complex molecules like Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate requires meticulous planning and expertise in multi-step organic reactions. The development of efficient synthetic routes not only facilitates research but also contributes to the broader field of chemical science by providing new methodologies for constructing intricate molecular architectures.

The use of computational modeling and high-throughput screening techniques has further enhanced the understanding of this compound's properties. These tools allow researchers to predict how modifications to the molecular structure might affect its biological activity, enabling more targeted drug design efforts. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The versatility of Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate also extends beyond its potential as a drug lead. Its unique structural features make it a valuable intermediate for synthesizing other bioactive molecules. This flexibility is particularly important in drug development pipelines where intermediates often serve multiple roles throughout the discovery process.

As research continues to uncover new applications for carbamate-based compounds, it is likely that derivatives of Tert-butyl N-{1-1-(hydroxymethyl)cyclobutylethyl}-N-methylcarbamate will emerge as key players in therapeutic interventions. The combination of structural complexity and functional diversity positions this compound as a promising candidate for future pharmaceutical innovation. By leveraging advances in synthetic chemistry and computational biology, scientists can unlock its full potential and contribute to advancements in human health.